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Introduction
Ohchinin is a naturally occurring limonoid, a class of highly oxygenated triterpenoid

compounds.[1] Isolated from the fruit of the Chinaberry tree (Melia azedarach), Ohchinin is

part of a complex mixture of bioactive molecules produced by this plant.[1] Limonoids, in

general, are known for a wide array of biological activities, and as such, Ohchinin represents a

molecule of significant interest for further investigation in drug discovery and development. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Ohchinin, supported by experimental details

where available.

Chemical Structure and Identification
Ohchinin possesses a complex, polycyclic structure characteristic of limonoids. Its chemical

identity is well-established through various spectroscopic and analytical techniques.

The definitive structure of Ohchinin features multiple stereocenters, contributing to its

molecular complexity. The systematic IUPAC name for Ohchinin is

[(1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-6-(furan-3-yl)-14-hydroxy-10-(2-methoxy-2-

oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-

yl] (E)-3-phenylprop-2-enoate.[2]
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Table 1: Chemical Identifiers for Ohchinin

Identifier Value Reference(s)

CAS Number 67023-80-7 [2][3]

Molecular Formula C₃₆H₄₂O₈ [2][3]

Molecular Weight 602.7 g/mol [2]

IUPAC Name

[(1R,2S,4R,6R,9R,10R,11R,12

S,14R,15R,18R)-6-(furan-3-

yl)-14-hydroxy-10-(2-methoxy-

2-oxoethyl)-7,9,11,15-

tetramethyl-3,17-

dioxapentacyclo[9.6.1.02,9.04,

8.015,18]octadec-7-en-12-yl]

(E)-3-phenylprop-2-enoate

[2]
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Physicochemical Properties
The physicochemical properties of Ohchinin are crucial for its handling, formulation, and

pharmacokinetic profiling. While comprehensive experimental data is limited, some key

properties have been reported or calculated.

Table 2: Physicochemical Properties of Ohchinin
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Property Value Reference(s)

Physical State Solid (assumed)

Solubility Soluble in DMSO [4]

Storage
Short term at 0°C, long term at

-20°C, desiccated
[4]

Spectroscopic Data
The structural elucidation of Ohchinin has been primarily achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Table 3: Spectroscopic Data for Ohchinin

Technique Data Highlights Reference(s)

¹³C NMR Data available on PubChem [2]

Mass Spectrometry
GC-MS data available on

PubChem
[2]

Detailed spectral data and assignments are available through the referenced databases.

Biological Activity and Potential Applications
While specific studies on the biological activity of isolated Ohchinin are not extensively

available in the public domain, the well-documented bioactivities of other limonoids from Melia

azedarach provide a strong basis for predicting its potential therapeutic and agrochemical

applications. Limonoids from this plant are particularly noted for their insecticidal and cytotoxic

properties.

Insecticidal Activity
Limonoids are a well-established class of insecticidal natural products. It is highly probable that

Ohchinin contributes to the overall insecticidal activity of Melia azedarach extracts. The
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mechanism of action for insecticidal limonoids often involves antifeedant effects, growth

disruption, and direct toxicity.

Cytotoxic Activity
Many limonoids have demonstrated significant cytotoxic effects against various cancer cell

lines. This activity is a key area of interest for the development of new anticancer agents. The

complex structure of Ohchinin presents multiple pharmacophores that could interact with

biological targets relevant to cancer pathology.

Experimental Protocols
The following sections detail generalized experimental protocols relevant to the study of

Ohchinin, from its isolation to the evaluation of its biological activities.

Isolation of Ohchinin from Melia azedarach
A general workflow for the isolation of limonoids like Ohchinin from plant material is depicted

below. This process typically involves extraction, partitioning, and chromatographic separation.

Extraction Partitioning Chromatography

Dried Fruit of
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Solvent Extraction
(e.g., Methanol)

Crude Methanolic
Extract

Liquid-Liquid
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Solvent Fractions
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Chromatography HPLC Purification Pure Ohchinin

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Ohchinin.

Methodology:

Extraction: Dried and powdered fruit material of Melia azedarach is subjected to exhaustive

extraction with a polar solvent such as methanol at room temperature. The solvent is then

removed under reduced pressure to yield a crude extract.
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Partitioning: The crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate

compounds based on their polarity. Limonoids like Ohchinin are typically enriched in the

ethyl acetate fraction.

Chromatographic Separation: The enriched fraction is subjected to column chromatography

over silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate). Fractions are

monitored by thin-layer chromatography (TLC).

Purification: Fractions containing Ohchinin are further purified by High-Performance Liquid

Chromatography (HPLC), often using a reversed-phase column, to yield the pure compound.

Cytotoxicity Assay
The potential cytotoxic activity of Ohchinin can be evaluated against a panel of human cancer

cell lines using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay.

Seed Cancer Cells
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48-72 hours Add MTT Reagent Solubilize Formazan

Crystals (DMSO)
Measure Absorbance

at 570 nm Calculate IC50 Value

Click to download full resolution via product page

Figure 2. Workflow for a typical cytotoxicity assay.

Methodology:

Cell Culture: Human cancer cell lines are cultured in appropriate media supplemented with

fetal bovine serum and antibiotics.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Treatment: The cells are then treated with various concentrations of Ohchinin (typically in a

logarithmic series) dissolved in a suitable solvent (e.g., DMSO, with the final concentration

not exceeding 0.1%). Control wells receive the solvent alone.
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Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

MTT Assay: After incubation, the medium is replaced with fresh medium containing MTT. The

plates are incubated for another 4 hours, during which viable cells metabolize MTT into

purple formazan crystals.

Solubilization and Measurement: The formazan crystals are dissolved in a solubilization

solution (e.g., DMSO), and the absorbance is measured using a microplate reader at a

wavelength of 570 nm.

Data Analysis: The percentage of cell viability is calculated relative to the control, and the

IC₅₀ (the concentration of the compound that inhibits 50% of cell growth) is determined from

the dose-response curve.

Signaling Pathways
The specific signaling pathways modulated by Ohchinin have not yet been elucidated.

However, based on the known mechanisms of other cytotoxic natural products, potential

pathways that could be affected by Ohchinin include those involved in apoptosis, cell cycle

regulation, and cellular stress responses. Further research is required to identify the precise

molecular targets and mechanisms of action of Ohchinin.

Conclusion
Ohchinin is a complex limonoid with a chemical structure that suggests significant potential for

biological activity. While specific experimental data on its properties and bioactivities are still

emerging, its origin from Melia azedarach, a plant rich in insecticidal and cytotoxic compounds,

points towards promising avenues for future research. The protocols outlined in this guide

provide a framework for the further investigation of Ohchinin, which may lead to the

development of new therapeutic agents or agrochemicals. The detailed structural and

physicochemical information presented here serves as a valuable resource for researchers in

the fields of natural product chemistry, pharmacology, and drug development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1157707?utm_src=pdf-body
https://www.benchchem.com/product/b1157707?utm_src=pdf-body
https://www.benchchem.com/product/b1157707?utm_src=pdf-body
https://www.benchchem.com/product/b1157707?utm_src=pdf-body
https://www.benchchem.com/product/b1157707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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